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Cat. No.: B157072

4-Oxododecanedioic Acid: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Oxododecanedioic acid is a dicarboxylic acid containing a ketone functional group, a
structure that imparts unique chemical reactivity and potential for diverse applications in
research and development.[1] As a derivative of long-chain dicarboxylic acids, it holds
relevance in the study of fatty acid metabolism and as a building block for novel polymers. This
technical guide provides a detailed overview of the known physical and chemical properties of
4-oxododecanedioic acid, alongside proposed experimental protocols for its synthesis,
purification, and analysis.

Chemical and Physical Properties

4-Oxododecanedioic acid, with the IUPAC name 4-oxododecanedioic acid, is also known
by synonyms such as Dodecanedioic acid, 4-oxo- and 4-Oxodo-decanedioic acid.[2] It is
classified as an oxo carboxylic acid.[2] The molecule consists of a twelve-carbon backbone
with carboxylic acid groups at both ends (C1 and C12) and a ketone group at the fourth carbon
position.[1]

Table 1: Physical and Chemical Properties of 4-Oxododecanedioic Acid
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Property Value Source
IUPAC Name 4-oxododecanedioic acid [2]
Dodecanedioic acid, 4-o0xo-; 4-
Synonyms o )
Oxodo-decanedioic acid
CAS Number 30828-09-2
Molecular Formula C12H2005
Molecular Weight 244.28 g/mol
Colorless crystal or white
Appearance
powder
Melting Point 106-109 °C

Boiling Point (Predicted)

472.4+25.0°C

Density (Predicted)

1.146 + 0.06 g/cm?3

pKa (Predicted) 477 £0.17
Soluble in chloroform,
Solubility dichloromethane, ethyl

acetate, DMSO, acetone.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 4-oxododecanedioic acid

are not widely published. Therefore, the following sections provide proposed methodologies

based on established chemical principles for similar compounds.

Synthesis of 4-Oxododecanedioic Acid

A plausible synthetic route to 4-oxododecanedioic acid is the oxidation of 12-

hydroxydodecanoic acid or 1,12-dihydroxydodecanoic acid. The following is a generalized

protocol for the oxidation of a long-chain hydroxy acid to a keto-dicarboxylic acid.

Materials:
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e 12-hydroxydodecanoic acid

e Jones reagent (chromium trioxide in sulfuric acid and water)
e Acetone

o Diethyl ether

e Anhydrous magnesium sulfate

 Distilled water

e Sodium bicarbonate solution (saturated)

e Hydrochloric acid (1 M)

Procedure:

e Dissolve 12-hydroxydodecanoic acid in a minimal amount of acetone in a round-bottom flask
equipped with a magnetic stirrer and a dropping funnel.

e Cool the flask in an ice bath to 0-5 °C.

o Slowly add Jones reagent dropwise to the stirred solution. Monitor the reaction progress by
thin-layer chromatography (TLC).

o Once the starting material is consumed, quench the reaction by adding isopropanol until the
orange-brown color of Cr(VI) is replaced by the green color of Cr(lll).

» Remove the acetone under reduced pressure.

» Partition the residue between diethyl ether and water.

o Separate the aqueous layer and extract it three times with diethyl ether.

o Combine the organic layers and wash them with a saturated sodium bicarbonate solution.

 Acidify the aqueous bicarbonate solution to pH 2 with 1 M hydrochloric acid, which will
precipitate the dicarboxylic acid.
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« Filter the precipitate, wash with cold distilled water, and dry under vacuum to yield 4-
oxododecanedioic acid.

4-Oxododecanedioic Acid
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Caption: Proposed synthesis workflow for 4-oxododecanedioic acid.

Purification by Recrystallization

For obtaining high-purity 4-oxododecanedioic acid, recrystallization is a standard technique.
The choice of solvent is critical and should be determined empirically, though a mixture of ethyl
acetate and hexane is a common choice for dicarboxylic acids.

Materials:

e Crude 4-oxododecanedioic acid
o Ethyl acetate

e Hexane

e Hot plate

o Erlenmeyer flask

e Buchner funnel and flask

« Filter paper

Procedure:

e In an Erlenmeyer flask, dissolve the crude 4-oxododecanedioic acid in a minimum amount
of hot ethyl acetate.
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If the solution is colored, add a small amount of activated charcoal and heat for a few
minutes.

Hot filter the solution to remove the charcoal and any insoluble impurities.

Allow the filtrate to cool slowly to room temperature.

Once crystal formation begins, cool the flask in an ice bath to maximize crystal yield.
Collect the crystals by vacuum filtration using a Buchner funnel.

Wash the crystals with a small amount of cold hexane to remove any remaining soluble
impurities.

Dry the purified crystals in a vacuum oven.
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Caption: General workflow for the purification of dicarboxylic acids.
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Analytical Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

While specific NMR spectra for 4-oxododecanedioic acid are not readily available, the
expected chemical shifts can be predicted based on its structure.

e 1H NMR: The protons on the carbons alpha to the carboxylic acid groups would appear
downfield (around 2.2-2.5 ppm). The protons alpha to the ketone group would also be shifted
downfield (around 2.7 ppm). The remaining methylene protons would appear as a complex
multiplet in the range of 1.2-1.8 ppm. The acidic protons of the carboxylic acids would appear
as a broad singlet far downfield (typically >10 ppm).

e 13C NMR: The carbonyl carbons of the carboxylic acids would resonate around 175-185 ppm.
The ketone carbonyl carbon would appear further downfield, typically around 200-210 ppm.
The carbons alpha to the carbonyl groups would be in the 30-40 ppm range, while the other
methylene carbons would be found between 20-30 ppm.

Infrared (IR) Spectroscopy

The IR spectrum of 4-oxododecanedioic acid is expected to show characteristic absorption
bands for both the carboxylic acid and ketone functional groups.

o Carboxylic Acid: A very broad O-H stretching band from approximately 2500 to 3300 cm~1. A
strong C=0 stretching band around 1700-1725 cm~1.

o Ketone: A sharp, strong C=0 stretching band around 1715 cm~2. The presence of two
carbonyl groups will likely result in a broad and intense absorption in the 1700-1725 cm™1
region.

Mass Spectrometry
Experimental LC-MS/MS data is available for 4-oxododecanedioic acid.

Table 2: Experimental LC-MS/MS Data for 4-Oxododecanedioic Acid
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Precursor Type Precursor m/z MS2 Fragments (m/z)

111.043198, 181.120422,
[M+H]* 245.138 191.108871, 83.048210,
91.053406

181.122360, 191.106110,
[M+NHa4]* 262.165 209.115158, 227.127518,
111.043144

Chemical Reactivity and Stability

The chemical reactivity of 4-oxododecanedioic acid is dictated by its two functional groups:
the carboxylic acids and the ketone.

o Carboxylic Acid Groups: These can undergo typical reactions such as esterification, amide
formation, and reduction to alcohols.

o Ketone Group: The ketone carbonyl is susceptible to nucleophilic attack, allowing for
reactions like the formation of ketals, cyanohydrins, and imines. It can also be reduced to a
secondary alcohol or undergo oxidation under harsh conditions.

The compound should be stored in a cool, dry place, away from strong oxidizing agents.

Biological and Metabolic Context

While specific signaling pathways involving 4-oxododecanedioic acid are not well-
documented, its structural analog, dodecanedioic acid, is known to be involved in fatty acid
metabolism. Dicarboxylic acids can be metabolized via (3-oxidation, providing an alternative
energy source. The presence of the ketone group in 4-oxododecanedioic acid suggests it
may intersect with metabolic pathways involving both fatty acids and ketone bodies.

In the context of plant biology, there is evidence suggesting a role for 4-oxododecanedioic
acid in plant defense mechanisms. Specifically, it has been implicated in the response to
herbivory, where its accumulation is primed by mycorrhizal symbiosis, leading to enhanced
herbivore mortality in tomato plants. This suggests a potential role in signaling pathways
related to plant immunity.
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Caption: Potential metabolic context of 4-oxododecanedioic acid.

Conclusion

4-Oxododecanedioic acid is a molecule with interesting chemical features that warrant further
investigation. While detailed experimental data is currently limited in the public domain, this
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guide provides a solid foundation of its known properties and plausible experimental
approaches. For researchers in drug development and material science, the bifunctional nature
of this compound offers a versatile scaffold for the synthesis of novel molecules and polymers.
Further studies are needed to fully elucidate its biological roles and potential therapeutic
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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